Cas no 17101-83-6 (Acetamide, N-acetyl-N-(2-chloroethyl)-)

• Product Name: Acetamide, N-acetyl-N-(2-chloroethyl)-
• CAS No: 17101-83-6
• MF: C₆H₁₀ClNO₂
• MW: 163.602100849152
• CID: 5307354
• Update Time: 2025-04-23

Acetamide, N-acetyl-N-(2-chloroethyl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-acetyl-N-(2-chloroethyl)-

• Inchi： 1S/C6H10ClNO2/c1-5(9)8(4-3-7)6(2)10/h3-4H2,1-2H3
• InChI Key： CVSDWNMVBUITKW-UHFFFAOYSA-N
• SMILES： C(N(C(C)=O)CCCl)(=O)C

Additional information on Acetamide, N-acetyl-N-(2-chloroethyl)-

Acetamide, N-acetyl-N-(2-chloroethyl)- (CAS No. 17101-83-6): A Comprehensive Overview

Acetamide, N-acetyl-N-(2-chloroethyl)-, identified by its Chemical Abstracts Service (CAS) number CAS No. 17101-83-6, is a significant compound in the realm of pharmaceutical chemistry and biochemistry. This acetylated derivative of acetamide features a unique structural motif that has garnered considerable attention due to its potential biological activities and synthetic utility. The presence of both an acetyl group and a 2-chloroethyl moiety imparts distinct chemical properties, making it a versatile intermediate in the synthesis of various pharmacologically relevant molecules.

The compound's structure, characterized by a central acetamide backbone with N-acetylation and a 2-chloroethyl substitution at the nitrogen atom, positions it as a valuable building block in medicinal chemistry. The acetyl group not only enhances the solubility and stability of the molecule but also influences its reactivity, enabling further functionalization. The 2-chloroethyl side chain introduces electrophilic centers that can participate in nucleophilic substitution reactions, facilitating the construction of more complex structures.

In recent years, Acetamide, N-acetyl-N-(2-chloroethyl)- has been explored in the development of novel therapeutic agents. Its derivatives have shown promise in modulating various biological pathways, including those involved in inflammation, pain perception, and neurotransmitter signaling. For instance, studies have highlighted its potential role as a precursor in the synthesis of non-steroidal anti-inflammatory drug (NSAID) analogs, where the acetyl group and 2-chloroethyl moiety contribute to enhanced binding affinity and reduced side effects compared to traditional NSAIDs.

The compound's pharmacological profile has also been investigated in the context of central nervous system (CNS) disorders. Researchers have leveraged its structural features to design molecules with targeted action on specific neurotransmitter receptors. Notably, derivatives of Acetamide, N-acetyl-N-(2-chloroethyl)- have demonstrated efficacy in preclinical models as potential treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's. The acetyl group's ability to interact with amide-sensitive receptors while the 2-chloroethyl chain provides a scaffold for further derivatization underscores its versatility.

From a synthetic chemistry perspective, CAS No. 17101-83-6 serves as an important intermediate in multi-step organic transformations. Its reactivity allows for the introduction of additional functional groups, enabling the creation of complex molecules with tailored properties. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to functionalize this compound efficiently. These techniques not only improve yield but also enhance selectivity, reducing unwanted byproducts.

The compound's significance extends beyond academic research into industrial applications. Pharmaceutical companies have utilized derivatives of Acetamide, N-acetyl-N-(2-chloroethyl)- in the development of proprietary drugs targeting various therapeutic areas. Its incorporation into drug candidates has led to improved pharmacokinetic profiles, including enhanced bioavailability and prolonged half-life. Such advancements are critical for optimizing drug delivery systems and ensuring therapeutic efficacy.

The safety profile of Acetamide, N-acetyl-N-(2-chloroethyl)- is another area of interest. While it is not classified as a hazardous material under standard regulatory frameworks, its handling requires adherence to good laboratory practices (GLP) to ensure worker safety and environmental protection. Studies have evaluated its toxicity and metabolic pathways to establish safe exposure limits. These assessments are essential for guiding its use in both research and industrial settings.

The future prospects for this compound remain promising as research continues to uncover new applications and refine synthetic strategies. Innovations in computational chemistry and high-throughput screening are expected to accelerate the discovery of novel derivatives with enhanced biological activity. Additionally, green chemistry principles are being integrated into synthetic protocols to minimize environmental impact while maintaining efficiency.

In conclusion, Acetamide, N-acetyl-N-(2-chloroethyl)- (CAS No. 17101-83-6) is a multifaceted compound with significant implications in pharmaceutical chemistry and biochemistry. Its unique structural features enable diverse applications in drug development, synthetic chemistry, and industrial processes. As research progresses, this compound is poised to play an increasingly important role in advancing therapeutic interventions across multiple disease areas.